Cas no 824429-55-2 (1-Propanone,1-(3,4-dihydro-6-iodo-1,8-naphthyridin-1(2H)-yl)-2,2-dimethyl-)

• Product Name: 1-Propanone,1-(3,4-dihydro-6-iodo-1,8-naphthyridin-1(2H)-yl)-2,2-dimethyl-
• CAS No: 824429-55-2
• MF: C₁₃H₁₇IN₂O
• MW: 344.191355466843
• MDL: MFCD06659022
• CID: 715895
• PubChem ID: 329771891
• Update Time: 2025-07-10

1-Propanone,1-(3,4-dihydro-6-iodo-1,8-naphthyridin-1(2H)-yl)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(3,4-dihydro-6-iodo-1,8-naphthyridin-1(2H)-yl)-2,2-dimethyl-
• 1-(6-Iodo-3,4-dihydro-2H-[1,8]naphthyridin-1-yl)-2,2-dimethyl-propan-1-one
• 1-(6-iodo-3,4-dihydro-2H-1,8-naphthyridin-1-yl)-2,2-dimethylpropan-1-one
• N8-pivaloyl-3-iodo-5,6,7,8-tetrahydro-1,8-naphthyridine
• 1-(6-iodo-3,4-dihydro-1,8-naphthyridin-1(2H)-yl)-2,2-dimethylpropan-1-one
• DTXSID10592082
• 824429-55-2
• FT-0681934
• A852162
• ZHB42955
• AKOS015853664
• 1-(6-iodo-3,4-dihydro-1,8-naphthyridin-1(2H)-yl)-2,2-dimethylpropan-1-one, AldrichCPR
• CS-0456023
• MFCD06659022
• SCHEMBL2079029
• AB25898

• MDL： MFCD06659022
• Inchi： 1S/C13H17IN2O/c1-13(2,3)12(17)16-6-4-5-9-7-10(14)8-15-11(9)16/h7-8H,4-6H2,1-3H3
• InChI Key： BJYMBIKIEYRROY-UHFFFAOYSA-N
• SMILES： IC1=CN=C2C(=C1)CCCN2C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 344.03900
• Monoisotopic Mass: 344.03856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 33.2Ų

Experimental Properties

• PSA: 33.20000
• LogP: 3.07650

1-Propanone,1-(3,4-dihydro-6-iodo-1,8-naphthyridin-1(2H)-yl)-2,2-dimethyl- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• HazardClass：IRRITANT

Additional information on 1-Propanone,1-(3,4-dihydro-6-iodo-1,8-naphthyridin-1(2H)-yl)-2,2-dimethyl-

Research Brief on 1-Propanone,1-(3,4-dihydro-6-iodo-1,8-naphthyridin-1(2H)-yl)-2,2-dimethyl- (CAS: 824429-55-2)

In recent years, the compound 1-Propanone,1-(3,4-dihydro-6-iodo-1,8-naphthyridin-1(2H)-yl)-2,2-dimethyl- (CAS: 824429-55-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique naphthyridine scaffold and iodine substitution, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 824429-55-2 involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the iodination step, which is critical for the compound's bioactivity. Advanced spectroscopic methods, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the synthesized product. These methodological advancements have facilitated the production of high-quality batches for further pharmacological evaluation.

From a mechanistic perspective, 824429-55-2 has been identified as a potent modulator of specific kinase pathways. In vitro studies have demonstrated its ability to selectively inhibit key enzymes involved in cell proliferation and inflammation. For instance, recent research published in the Journal of Medicinal Chemistry highlighted its efficacy in targeting PI3K/AKT/mTOR signaling, a pathway frequently dysregulated in cancer. The iodine atom at the 6-position of the naphthyridine ring appears to play a crucial role in binding affinity, as evidenced by structure-activity relationship (SAR) studies.

Preclinical evaluations of 824429-55-2 have yielded encouraging results. Animal models of inflammatory diseases and certain cancers have shown significant reduction in disease progression upon treatment with this compound. Notably, its pharmacokinetic profile, including bioavailability and half-life, has been deemed favorable for further development. However, challenges such as metabolic stability and potential off-target effects remain areas of active investigation. Researchers are currently exploring prodrug strategies and formulation optimizations to address these issues.

In conclusion, 1-Propanone,1-(3,4-dihydro-6-iodo-1,8-naphthyridin-1(2H)-yl)-2,2-dimethyl- represents a promising candidate for therapeutic development. Its unique chemical structure and demonstrated bioactivity warrant continued research efforts to fully elucidate its potential. Future studies should focus on advancing this compound through the drug development pipeline, with particular attention to safety and efficacy in human trials. The integration of computational modeling and high-throughput screening may further accelerate its translation into clinical applications.